Cas no 2171902-65-9 (3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid)

3,3-Difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid is a fluorinated cyclopentane derivative featuring a hydroxylated oxolane (tetrahydrofuran) moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural features, including the difluorinated cyclopentane core and the polar hydroxyoxolane group, which may enhance binding affinity and metabolic stability. The carboxylic acid functionality provides a handle for further derivatization, making it a versatile intermediate for the synthesis of bioactive molecules. Its well-defined stereochemistry and functional group arrangement make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further contribute to its utility in advanced chemical research.
3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid structure
2171902-65-9 structure
Product Name:3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid
CAS No:2171902-65-9
MF:C10H14F2O4
MW:236.212570667267
CID:6079235
PubChem ID:165872110
Update Time:2025-05-21

3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid
    • 2171902-65-9
    • EN300-1629918
    • Inchi: 1S/C10H14F2O4/c11-10(12)2-1-8(5-10,7(13)14)9(15)3-4-16-6-9/h15H,1-6H2,(H,13,14)
    • InChI Key: XTTSSEIMMJWQSU-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(=O)O)(C1)C1(COCC1)O)F

Computed Properties

  • Exact Mass: 236.08601525g/mol
  • Monoisotopic Mass: 236.08601525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.8Ų

3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid Pricemore >>

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Additional information on 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid

3,3-Difluoro-1-(3-Hydroxyoxolan-3-yl)cyclopentane-1-carboxylic Acid (CAS No. 2171902-65-9)

3,3-Difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid is a unique organic compound with the CAS registry number 2171902-65-9. This compound belongs to the class of cyclopentane derivatives and features a fluorinated structure, which is of significant interest in various chemical and pharmaceutical applications. The molecule consists of a cyclopentane ring substituted with two fluorine atoms at the 3-position, a hydroxyoxolan group at the 1-position, and a carboxylic acid group also at the 1-position.

The synthesis of 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid involves a series of multi-step reactions, including fluorination, cyclization, and functional group transformations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions.

The structural uniqueness of this compound makes it an intriguing subject for both academic and industrial research. The presence of fluorine atoms introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the hydroxyoxolan group imparts hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. These features make CAS No. 2171902-65-9 a valuable building block for constructing more complex molecules with tailored properties.

Recent studies have highlighted the potential of 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid in drug discovery efforts. Its ability to modulate biological targets through specific interactions has been explored in preclinical models. For instance, researchers have investigated its role as a potential inhibitor of enzyme pathways involved in metabolic disorders and inflammatory diseases.

In terms of chemical properties, this compound exhibits moderate solubility in polar solvents due to its carboxylic acid group and hydroxyl functionality. Its melting point and boiling point are consistent with those of similar organic compounds, making it suitable for various analytical techniques such as HPLC and NMR spectroscopy.

The application of CAS No. 2171902-65-9 extends beyond pharmaceuticals into materials science and agrochemicals. Its fluorinated structure contributes to thermal stability and resistance to UV degradation, which are desirable traits for coatings and polymers.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind the reactivity of 3,3-difluoro-1-(3-hydroxyoxolan-3-yl)cyclopentane-1-carboxylic acid in different chemical environments. Advances in computational chemistry are being leveraged to predict its behavior in complex reaction systems.

In conclusion, CAS No. 2171902-65-9, or 3,3-difluoro-1-(3-hydroxyoxolan

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